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Compound of Interest

Compound Name: CA77.1

Cat. No.: B8146317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CA77.1 is a potent, orally active, and brain-penetrant activator of chaperone-mediated

autophagy (CMA).[1][2] As a derivative of the earlier compound AR7, CA77.1 has been

developed for in vivo applications and shows promise in the research of neurodegenerative

diseases, such as Alzheimer's disease.[3][4] It functions by increasing the expression of the

lysosomal receptor for CMA, lysosome-associated membrane protein 2A (LAMP2A), thereby

enhancing the degradation of pathogenic protein products like tau.[3][4][5] This document

provides detailed information on the solubility of CA77.1 and protocols for its preparation in

experimental settings.

Chemical Properties
Property Value

IUPAC Name N-[4-(6-chloroquinoxalin-2-yl)phenyl]acetamide

CAS Number 2412270-22-3[3][4]

Molecular Formula C16H12ClN3O[3][4]

Molecular Weight 297.74 g/mol [3][4]

Appearance Solid[3][6]
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Solubility Data
CA77.1 exhibits varying solubility in different solvents. It is crucial to use fresh, high-purity

solvents to achieve optimal dissolution. Moisture-absorbing solvents like DMSO should be

newly opened to avoid reduced solubility.[1]

Solvent Solubility
Concentration
(Molar Equivalent)

Notes

Dimethyl Sulfoxide

(DMSO)
30 mg/mL[1] ~100.75 mM

Use fresh, anhydrous

DMSO as it is

hygroscopic.[1][2]

Sonication and

warming to 60°C can

aid dissolution.[2][7]

Dimethylformamide

(DMF)
2 mg/mL[6] ~6.72 mM

Ethanol
Insoluble (<1 mg/mL)

[1][2]
-

Water Insoluble[1] -

Experimental Protocols
In Vitro Solution Preparation (Stock Solution)
For cell-based assays, a concentrated stock solution in DMSO is typically prepared and then

diluted to the final working concentration in the culture medium.

Materials:

CA77.1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8146317?utm_src=pdf-body
https://www.selleckchem.com/products/ca77-1.html
https://www.selleckchem.com/products/ca77-1.html
https://www.selleckchem.com/products/ca77-1.html
https://www.medchemexpress.com/ca77-1.html
https://www.medchemexpress.com/ca77-1.html
https://file.medchemexpress.com/batch_PDF/HY-134923/CA77-1-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/37300/ca77-1
https://www.selleckchem.com/products/ca77-1.html
https://www.medchemexpress.com/ca77-1.html
https://www.selleckchem.com/products/ca77-1.html
https://www.benchchem.com/product/b8146317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrasonic bath (optional, but recommended)[8]

Protocol:

Aseptically weigh the desired amount of CA77.1 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or 30 mg/mL).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 10-15 minutes or warm it

gently to 60°C.[2][7]

Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years, protected

from light.[2]

In Vivo Formulation Preparation
For animal experiments, CA77.1 can be formulated for oral gavage. Below are two common

formulations. It is recommended to use freshly prepared formulations for optimal results.[1][9]

Formulation 1: PEG300, Tween-80, and Saline/ddH₂O

Materials:

CA77.1 DMSO stock solution (e.g., 7.5 mg/mL)[1]

PEG300

Tween-80

Sterile ddH₂O or saline (0.9% NaCl)[9]

Sterile tubes
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Protocol (for 1 mL final volume):[1]

Start with 50 μL of a 7.5 mg/mL CA77.1 stock solution in DMSO.

Add 400 μL of PEG300 and mix until the solution is clear.

Add 50 μL of Tween-80 and mix until the solution is clear.

Add 500 μL of ddH₂O or saline to bring the final volume to 1 mL. Mix thoroughly.

The final solution should be used immediately.

Formulation 2: Corn Oil

Materials:

CA77.1 DMSO stock solution (e.g., 7.4 mg/mL)[1]

Corn oil

Sterile tubes

Protocol (for 1 mL final volume):[1]

Start with 50 μL of a 7.4 mg/mL CA77.1 stock solution in DMSO.

Add 950 μL of corn oil.

Mix the solution thoroughly until it is evenly dispersed.

The mixed solution should be used immediately for optimal results.[1]

Visualizations
Experimental Workflow: In Vivo Formulation
Caption: Workflow for preparing CA77.1 for in vivo experiments.

Signaling Pathway: Mechanism of Action of CA77.1
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Caption: CA77.1 enhances CMA by upregulating LAMP2A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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